Cas no 1805598-08-6 (3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide)

• Product Name: 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide
• CAS No: 1805598-08-6
• MF: C₈H₆F₄N₂O₂
• MW: 238.139055728912
• CID: 4960085
• Update Time: 2025-10-29

3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6F4N2O2/c9-6-3(13)1-2-4(5(6)7(14)15)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： ULANZBGESGJYGL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(N)=O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.4
• Topological Polar Surface Area: 78.3

Additional information on 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide

Comprehensive Overview of 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide (CAS No. 1805598-08-6)

3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide (CAS No. 1805598-08-6) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and fluoro substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and neurological conditions.

The compound's 3-amino and benzamide moieties contribute to its versatility in organic synthesis. These functional groups enable it to participate in various coupling reactions, such as amide bond formation and palladium-catalyzed cross-coupling, which are critical for developing novel therapeutics. Recent studies highlight its role in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are hot topics in AI-driven drug design and computational chemistry.

In the context of green chemistry and sustainable synthesis, 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide has garnered attention for its potential to reduce environmental impact. Researchers are exploring eco-friendly catalytic systems and solvent-free conditions to synthesize this compound, aligning with the global push for sustainable pharmaceutical manufacturing. This trend resonates with the growing demand for environmentally friendly chemicals in industrial applications.

From a commercial perspective, the compound's CAS No. 1805598-08-6 is frequently searched in chemical databases and procurement platforms, reflecting its relevance in high-value fine chemicals. Suppliers and manufacturers emphasize its purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for preclinical and clinical research. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, a key concern for quality-conscious buyers.

The rise of precision medicine and personalized therapeutics has further amplified interest in 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide. Its modular structure allows for derivatization to create targeted therapies, addressing unmet medical needs in oncology and immunology. Online forums and scientific communities often discuss its potential in kinase inhibitor development, a trending topic in cancer research.

In summary, 3-Amino-2-fluoro-6-(trifluoromethoxy)benzamide (CAS No. 1805598-08-6) represents a cutting-edge compound at the intersection of medicinal chemistry and sustainable innovation. Its multifaceted applications, coupled with advancements in AI-assisted molecular modeling, position it as a pivotal building block for next-generation therapeutics and agrochemicals.